Cas no 169376-25-4 (1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-)

1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)- structure
169376-25-4 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-
CAS No:169376-25-4
MF:C9H11NO
MW:149.189742326736
CID:111179
PubChem ID:64248017
Update Time:2025-04-18

1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-
    • 1H-Pyrrole-2-carboxaldehyde, 1-(2-butenyl)- (9CI)
    • 169376-25-4
    • 1-(But-2-en-1-yl)-1H-pyrrole-2-carbaldehyde
    • Inchi: 1S/C9H11NO/c1-2-3-6-10-7-4-5-9(10)8-11/h2-5,7-8H,6H2,1H3/b3-2+
    • InChI Key: RKCFLNOCOJOLCN-NSCUHMNNSA-N
    • SMILES: O=CC1=CC=CN1C/C=C/C

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 22A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 22
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.